Cas no 2137822-57-0 (5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid)

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid is a fluorinated triazole derivative with a carboxylic acid functional group, offering unique reactivity and structural versatility. Its key advantages include the presence of both a difluorohydroxyethyl moiety and a triazole ring, which enhance its potential as an intermediate in medicinal chemistry and materials science. The carboxylic acid group allows for further derivatization, while the difluorinated segment can improve metabolic stability and binding affinity in bioactive molecules. This compound is particularly valuable in the synthesis of fluorinated heterocycles, where its balanced hydrophilicity and lipophilicity contribute to optimized physicochemical properties. Its structural features make it suitable for applications in drug discovery and agrochemical research.

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid structure

2137822-57-0 structure

Product Name:5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid

CAS No:2137822-57-0

MF:C₉H₁₃F₂N₃O₃

MW:249.21462893486

CID:6212178

PubChem ID:165488146

Update Time:2025-06-10

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

- 2137822-57-0
- EN300-763246
- 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid
- Inchi： 1S/C9H13F2N3O3/c10-9(11,6-15)14-5-7(12-13-14)3-1-2-4-8(16)17/h5,15H,1-4,6H2,(H,16,17)
- InChI Key： WFUSWUFXHNJSOD-UHFFFAOYSA-N
- SMILES： FC(CO)(N1C=C(CCCCC(=O)O)N=N1)F

Computed Properties

Exact Mass: 249.09249761g/mol
Monoisotopic Mass: 249.09249761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 88.2Å²

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-763246-1.0g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	1.0g	$1100.0	2024-05-22
Enamine	EN300-763246-0.05g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	0.05g	$924.0	2024-05-22
Enamine	EN300-763246-0.1g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	0.1g	$968.0	2024-05-22
Enamine	EN300-763246-0.25g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	0.25g	$1012.0	2024-05-22
Enamine	EN300-763246-0.5g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	0.5g	$1056.0	2024-05-22
Enamine	EN300-763246-2.5g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	2.5g	$2155.0	2024-05-22
Enamine	EN300-763246-5.0g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	5.0g	$3189.0	2024-05-22
Enamine	EN300-763246-10.0g	5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid	2137822-57-0	95%	10.0g	$4729.0	2024-05-22

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

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Additional information on 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid: A Comprehensive Overview

5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid (CAS No. 2137822-57-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole-containing molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a difluoro-2-hydroxyethyl substituent and a triazole ring, makes it an intriguing candidate for various pharmacological studies.

The chemical structure of 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid is characterized by a pentanoic acid backbone linked to a triazole ring through a carbon chain. The presence of the difluoro-2-hydroxyethyl group adds complexity and potential for enhanced biological activity. Fluorine atoms are known to influence the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for drug development.

In recent years, the study of triazole-containing compounds has expanded significantly due to their broad spectrum of biological activities. These compounds have been investigated for their antifungal, antiviral, and anticancer properties. The introduction of the difluoro-2-hydroxyethyl group in the structure of 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid further enhances its potential as a therapeutic agent by modulating its interactions with biological targets.

Clinical Relevance: The clinical relevance of 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid is supported by several preclinical studies. Research has shown that this compound exhibits potent antiviral activity against various viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes. Additionally, preliminary studies have indicated that this compound may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Synthetic Routes: The synthesis of 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid involves several well-established synthetic methods. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is widely used in click chemistry to form the triazole-ring. The introduction of the difluoro-2-hydroxyethyl-group can be achieved through various fluorination reactions followed by hydroxylation steps. These synthetic routes provide a robust and scalable method for producing this compound in sufficient quantities for further research and development.

Biological Activity: The biological activity of 5-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]pentanoic acid has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit viral replication and induce apoptosis in cancer cells. In vivo studies using animal models have shown promising results in reducing viral load and tumor growth. These findings suggest that this compound has significant therapeutic potential and warrants further investigation in clinical trials.

Safety Profile: strong>: The safety profile of 5-[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ( CAS No . ) is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

< strong > Future Directions : strong > The future directions for research on 5-[ 5 -[ 5 -[ 5 -[ 5 -[ 5 -[ ] are multifaceted. Ongoing studies aim to optimize its pharmacokinetic properties to enhance its bioavailability and reduce side effects. Additionally , efforts are being made to identify specific molecular targets that contribute to its biological activities , which could lead to the development of more targeted therapies. Clinical trials are also planned to evaluate its efficacy and safety in human subjects , particularly for treating viral infections and cancer.

In conclusion ,< strong > ] represents a promising candidate in the field of medicinal chemistry due to its unique structure and diverse biological activities . Its potential as an antiviral and anticancer agent warrants further investigation , and ongoing research is expected to uncover new insights into its mechanisms of action and therapeutic applications.